Cas no 13980-14-8 (2-Hydroxydocosanoic acid)

• Product Name: 2-Hydroxydocosanoic acid
• CAS No: 13980-14-8
• MF: C₂₂H₄₄O₃
• MW: 356.582967758179
• CID: 227776
• PubChem ID: 193484
• Update Time: 2025-10-28

2-Hydroxydocosanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxydocosanoic acid
• Docosanoic acid,2-hydroxy-
• 2-HYDROXY C22:0 ACID
• 2-Hydroxy-docosansaeure
• dl-A-hydroxybehenic acid
• 2-hydroxybehenic acid
• dl-α-hydroxybehenic acid
• DL-ALPHA-HYDROXYBEHENIC ACID
• hydroxydocosanoic acid
• CHEBI:76980
• LMFA01050077
• 22:0(2R-OH)
• DTXSID90930600
• DL- alpha -Hydroxybehenic acid
• UNII-18KZ2SK78L
• Q27146492
• 2-HYDROXYDOCOSANOICACID
• .ALPHA.-HYDROXYBEHENIC ACID
• 2-hydroxy-docosanoic acid
• .ALPHA.-HYDROXYDOCOSANOIC ACID
• (+/-)-2-HYDROXYDOCOSANOIC ACID
• CS-0089363
• 18KZ2SK78L
• DL-alpha-Hydroxybehenic acid, >=98% (capillary GC)
• 2-hydroxy behenic
• Docosanoic acid, 2-hydroxy-
• alpha-hydroxydocosanoic acid
• HY-122790
• J-007319
• PD077328
• FT-0707848
• 2(R)-hydroxydocosanoic acid
• 13980-14-8
• SCHEMBL150881
• (+/-)-.ALPHA.-HYDROXYBEHENIC ACID
• alpha-hydroxybehenic acid
• RPGJJWLCCOPDAZ-UHFFFAOYSA-N

• Inchi： 1S/C22H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22(24)25/h21,23H,2-20H2,1H3,(H,24,25)
• InChI Key： RPGJJWLCCOPDAZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.32900
• Monoisotopic Mass: 356.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 6.86370

2-Hydroxydocosanoic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 2-Hydroxydocosanoic acid

Recent Advances in the Study of 2-Hydroxydocosanoic Acid (CAS: 13980-14-8): Implications for Chemical Biology and Pharmaceutical Research

2-Hydroxydocosanoic acid (CAS: 13980-14-8) is a long-chain hydroxy fatty acid that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in lipid metabolism, cell signaling, and as a precursor for bioactive compounds. This research brief synthesizes the latest findings on 2-Hydroxydocosanoic acid, highlighting its molecular mechanisms, synthetic pathways, and emerging applications in drug development.

A 2023 study published in the Journal of Lipid Research elucidated the enzymatic synthesis of 2-Hydroxydocosanoic acid in mammalian systems, identifying fatty acid hydroxylase 2 (FAH2) as a key enzyme responsible for its production. The study demonstrated that 2-Hydroxydocosanoic acid plays a critical role in maintaining membrane fluidity and modulating inflammatory responses, suggesting its potential as a target for metabolic disorders. Furthermore, the research highlighted the compound's ability to interact with peroxisome proliferator-activated receptors (PPARs), which are pivotal in lipid homeostasis and insulin sensitivity.

In the pharmaceutical domain, 2-Hydroxydocosanoic acid has been investigated for its anti-inflammatory and neuroprotective properties. A 2024 preclinical study in Bioorganic & Medicinal Chemistry reported that derivatives of 2-Hydroxydocosanoic acid exhibited significant efficacy in reducing neuroinflammation in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The study emphasized the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies. These findings underscore its potential as a scaffold for designing novel neuroprotective agents.

From a synthetic chemistry perspective, advances in the scalable production of 2-Hydroxydocosanoic acid have been achieved through biocatalytic methods. A recent Nature Communications article (2024) described an engineered microbial platform capable of high-yield production of 2-Hydroxydocosanoic acid using sustainable feedstocks. This innovation addresses previous challenges related to cost and scalability, paving the way for industrial applications in cosmetics, nutraceuticals, and pharmaceuticals. The study also highlighted the compound's compatibility with green chemistry principles, aligning with global trends toward sustainable drug development.

In conclusion, 2-Hydroxydocosanoic acid (CAS: 13980-14-8) represents a promising molecule at the intersection of chemical biology and pharmaceutical science. Its multifaceted roles in lipid metabolism, inflammation modulation, and neuroprotection, coupled with advancements in synthetic accessibility, position it as a valuable candidate for future therapeutic development. Ongoing research is expected to further unravel its mechanistic underpinnings and expand its applications in precision medicine and biotechnology.